![molecular formula C10H9ClO4 B3119044 Methyl (4-chloro-2-formylphenoxy)acetate CAS No. 24581-96-2](/img/structure/B3119044.png)
Methyl (4-chloro-2-formylphenoxy)acetate
Overview
Description
“Methyl (4-chloro-2-formylphenoxy)acetate” is a chemical compound with the molecular formula C10H9ClO4 . It has an average mass of 228.629 Da and a mono-isotopic mass of 228.018936 Da . This compound is categorized under Aldehydes .
Molecular Structure Analysis
The molecular structure of “Methyl (4-chloro-2-formylphenoxy)acetate” is represented by the formula C10H9ClO4 . The molecular weight of this compound is 228.63 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl (4-chloro-2-formylphenoxy)acetate” are not fully detailed in the search results. The compound has a molecular weight of 228.63 .Scientific Research Applications
- MCPA belongs to the group of synthetic auxins, which are growth regulators. It shares this category with other herbicides like dicamba, mecoprop, and 2,4-D . As a herbicide, it interferes with plant growth by disrupting cell division and elongation, making it effective for weed control in agriculture and landscaping.
- MCPA has been incorporated into herbicidal ionic liquids. These compounds combine the unique properties of ionic liquids (ILs) with herbicidal activity. Researchers have synthesized various ionic liquids containing MCPA anions and phenoxyethylammonium cations. These ILs exhibit solubility, thermal stability, and herbicidal properties, making them potential candidates for sustainable weed management .
- Researchers have investigated the degradation mechanisms of MCPA by various bacterial combinations. Understanding its breakdown pathways is crucial for environmental risk assessment and sustainable use .
- A chloro-substituted analog of MCPA , called chlorocreasin , has exhibited pronounced antitumor activity. This finding suggests potential applications in cancer research .
- ILs, including those derived from MCPA , have been explored as solvents for biopolymers. They can dissolve cellulose and extract lignin from biomass. These processes contribute to the transformation of biomass into valuable aromatic compounds .
Herbicide and Plant Growth Regulator
Ionic Liquids
Organic Synthesis and Specialty Chemicals
Biodegradation Studies
Antitumor Activity
Biopolymer Solvent and Lignin Extraction
Safety and Hazards
The safety data sheet for a related compound, Methyl acetate, indicates that it is considered hazardous. It is classified as a flammable liquid, can cause serious eye irritation, and may cause drowsiness or dizziness . It is recommended to handle this compound with care, avoid breathing its dust/fume/gas/mist/vapors/spray, and use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 2-(4-chloro-2-formylphenoxy)acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO4/c1-14-10(13)6-15-9-3-2-8(11)4-7(9)5-12/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOOCMMIWDTZPAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=C(C=C(C=C1)Cl)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-chloro-2-formylphenoxy)acetate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.